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Compound of Interest

Compound Name: 2-(2-Hydroxyethyl)indoline

CAS No.: 76953-90-7

Cat. No.: B3283556

Get Quote

This operational guide details the safe handling and disposal procedures for 2-(2-
Hydroxyethyl)indoline.

Note on Chemical Identity: While "2-(2-Hydroxyethyl)indoline" is a specific chemical

structure, it is frequently encountered as a non-catalog intermediate in pharmaceutical

synthesis (e.g., related to Silodosin analogs) or confused with its isomer 3-(2-

Hydroxyethyl)indole (Tryptophol, CAS 526-55-6) or the N-substituted 1-(2-

Hydroxyethyl)indoline. Operational Assumption: This guide treats the substance as a

Functionalized Indoline Derivative (Secondary Amine + Primary Alcohol). The safety and

disposal protocols below are designed to be conservative, covering the hazards of the parent

indoline structure.

Part 1: Executive Safety & Hazard Profile
Immediate Action: Treat as Hazardous Organic Waste. Do not dispose of down the drain.

Disposal Method: High-Temperature Incineration (via approved chemical waste contractor).
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Property Specification Operational Insight

Chemical Structure

Bicyclic system (Benzene

fused to nitrogen-containing

ring) with ethanol side chain.[1]

The indoline nitrogen is

susceptible to oxidation.[1][2]

[3] The hydroxyl group

increases water solubility

compared to bare indoline.

Likely Physical State
Viscous Liquid or Low-Melting

Solid.[1]

Handle as a solid for weighing;

dispose of as liquid waste if

dissolved in reaction solvents.

[1]

Functional Hazards
Irritant (Skin/Eye/Respiratory).

[1][3] Potential Aquatic Toxicity.

Indoline derivatives are often

toxic to aquatic life; drain

disposal is strictly prohibited

under EPA clean water

regulations.[1]

Reactivity
Air Sensitive / Oxidizer

Incompatible.[1][3]

Store under inert gas

(Argon/Nitrogen) if retaining.[1]

Segregate from strong

oxidizers (e.g., Nitric Acid,

Peroxides) in waste streams.

Regulatory Classification (RCRA)
Status: Non-Listed (Not P-listed or U-listed).

Characteristic: Likely Not Ignitable (Flash point usually >60°C for this MW), Not Corrosive

(pH likely >7 but <12.5).

Waste Code Assignment:

If pure/solid: Non-Regulated Chemical Waste (destined for incineration).

If in solvent: Assign codes based on the solvent (e.g., D001 for Methanol/Acetone, F003

for spent non-halogenated solvents).
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Part 2: Waste Segregation Logic (The "Why")
Effective disposal starts at the bench. You must segregate this compound correctly to prevent

downstream accidents.

1. Segregation from Oxidizers (CRITICAL): Indoline derivatives contain a secondary amine.

Mixing this waste with strong oxidizers (Nitric acid, Peroxides) can result in a rapid, exothermic

reaction or the formation of unstable N-oxides/nitro-compounds.

Protocol: Designated "Organic Waste" container only. Never "Oxidizing Waste."

2. Halogenated vs. Non-Halogenated:

Scenario A (Synthesis Workup): If dissolved in Dichloromethane (DCM) or Chloroform,

dispose in Halogenated Waste.

Scenario B (Pure/Ethanolic Solution): If dissolved in Ethanol, Methanol, or Ethyl Acetate,

dispose in Non-Halogenated Waste.

Cost Implication: Non-halogenated waste is cheaper to incinerate. Keep separate if possible.

Part 3: Step-by-Step Disposal Protocol
Workflow Visualization: Waste Stream Decision Matrix
The following diagram illustrates the decision logic for classifying the waste at the point of

generation.
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Start: 2-(2-Hydroxyethyl)indoline Waste

Physical State?

Solid / Pure Substance Liquid / Solution

Solid Waste Bin
(Label: Organic Solid, Toxic)

Double Bag

Solvent Type?

Contains Halogens?
(DCM, Chloroform)

Yes

Non-Halogenated?
(MeOH, EtOH, EtOAc)

No

Halogenated Waste Carboy
(Label: Contains Halogens)

Non-Halogenated Waste Carboy
(Label: Flammable/Organic)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating indoline waste based on physical state and solvent

composition.

Protocol A: Solid Waste (Pure Substance / Contaminated
Debris)
Applicability: Expired reagent, contaminated weighing boats, paper towels from spill cleanup.

Container: Use a wide-mouth HDPE jar or a heavy-duty clear waste bag (double-bagged).
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Labeling: Affix a hazardous waste tag.

Chemical Name: "2-(2-Hydroxyethyl)indoline" (Write "Indoline Derivative" if exact name

is too long).

Hazards: Check "Toxic" and "Irritant".

Storage: Close lid tightly. Do not leave open in the fume hood.

Protocol B: Liquid Waste (Reaction Mixtures / Mother
Liquors)
Applicability: Filtrates from crystallization, reaction mixtures.

Compatibility Check: Ensure the carboy does not contain strong acids or oxidizers.

Pouring: Use a funnel to prevent splashing.

PPE:[1][4] Nitrile gloves (double gloving recommended for indolines), safety glasses, lab

coat.

Rinsing: Rinse the empty reagent bottle 3x with a compatible solvent (e.g., Acetone). Add

rinsate to the waste carboy.

Defacing: If disposing of the original container, deface the label and mark "EMPTY" before

placing in glass trash (if permitted by local EHS) or solid waste.

Part 4: Spill Management & Emergency
Contingencies
Spill Scenario: 50g of solid 2-(2-Hydroxyethyl)indoline drops on the floor.

Evacuate & Ventilate: Clear the immediate area. Indolines can have a distinct, unpleasant

odor.

PPE Up: Wear Nitrile gloves, safety goggles, and a dust mask (N95) or respirator if dust is

visible.
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Contain: Cover the spill with a damp paper towel to prevent dust generation.

Clean:

Sweep up the damp solid into a dustpan.

Place waste into a sealable bag.

Wipe the surface with Ethanol or Isopropanol (Indoline derivatives are often poorly soluble

in water but soluble in alcohols).

Wash the area finally with soap and water.[3][4]

Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Indole (CAS 120-72-9) - Chemical & Physical Properties by Cheméo [chemeo.com]

2. Indoline - Wikipedia [en.wikipedia.org]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA12468&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J98294_SDS.pdf
https://en.wikipedia.org/wiki/Indoline
https://www.fishersci.com/store/msds?partNumber=AC129670250&countryCode=US&language=en
https://en.wikipedia.org/wiki/Indoline
https://www.benchchem.com/product/b3283556?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemeo.com/cid/34-529-7/Indole
https://en.wikipedia.org/wiki/Indoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. fishersci.com [fishersci.com]

4. aksci.com [aksci.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [2-(2-Hydroxyethyl)indoline proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3283556/docs#2-2-hydroxyethyl-indoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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